Cas no 1020251-96-0 (2-(3,4-dimethoxyphenyl)-N'-[1-(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)ethyl]acetohydrazide)

• Product Name: 2-(3,4-dimethoxyphenyl)-N'-[1-(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)ethyl]acetohydrazide
• CAS No: 1020251-96-0
• MF: C₂₁H₂₀N₂O₅
• MW: 380.393905639648
• MDL: MFCD00170414
• CID: 4567961
• Update Time: 2025-06-03

2-(3,4-dimethoxyphenyl)-N'-[1-(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)ethyl]acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-DIMETHOXYPHENYL)-N-(((1,3-DIOXOINDAN-2-YLIDENE)ETHYL)AMINO)ETHANAMIDE
• 2-(3,4-dimethoxyphenyl)-N'-[1-(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)ethyl]acetohydrazide
• Benzeneacetic acid, 3,4-dimethoxy-, 2-[1-(1,3-dihydro-1,3-dioxo-2H-inden-2-ylidene)ethyl]hydrazide

• MDL： MFCD00170414
• Inchi： 1S/C21H20N2O5/c1-12(19-20(25)14-6-4-5-7-15(14)21(19)26)22-23-18(24)11-13-8-9-16(27-2)17(10-13)28-3/h4-10,22H,11H2,1-3H3,(H,23,24)
• InChI Key： PRTSAFTWKRGIDE-UHFFFAOYSA-N
• SMILES： C1(CC(NN/C(=C2/C(=O)C3=C(C/2=O)C=CC=C3)/C)=O)=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 380.137222g/mol
• Monoisotopic Mass: 380.137222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 380.4g/mol
• XLogP3: 2.5
• Topological Polar Surface Area: 97.2Ų

Additional information on 2-(3,4-dimethoxyphenyl)-N'-[1-(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)ethyl]acetohydrazide

Introduction to 2-(3,4-dimethoxyphenyl)-N'-[1-(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)ethyl]acetohydrazide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1020251-96-0, specifically named as 2-(3,4-dimethoxyphenyl)-N'-[1-(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)ethyl]acetohydrazide, represents a fascinating molecule in the realm of chemical biology. This compound has garnered attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The intricate architecture of this molecule, characterized by a 3,4-dimethoxyphenyl group and a complex 1-(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)ethyl moiety, suggests a multifaceted role in biological interactions.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The indanone scaffold present in this molecule is particularly noteworthy, as it is known for its presence in various bioactive natural products and synthetic drugs. The acetohydrazide functional group further enhances its potential as a pharmacophore, enabling interactions with biological targets such as enzymes and receptors. This combination of structural elements makes 2-(3,4-dimethoxyphenyl)-N'-[1-(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)ethyl]acetohydrazide a promising candidate for further investigation.

In the context of current research, there is growing interest in molecules that can modulate inflammatory pathways and oxidative stress responses. The 3,4-dimethoxyphenyl group is known to exhibit antioxidant properties, which could be beneficial in the development of therapeutics for chronic inflammatory diseases. Additionally, the dioxo-indanone core has been implicated in various biological processes, including DNA intercalation and enzyme inhibition. These properties make this compound an attractive scaffold for designing novel inhibitors targeting key enzymes involved in metabolic disorders and cancer.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for drug discovery. The presence of multiple functional groups allows for diverse chemical modifications, enabling researchers to optimize its pharmacological properties. For instance, the acetohydrazide moiety can be further functionalized to enhance binding affinity or selectivity towards specific biological targets. Such modifications are crucial in the development of next-generation drugs that exhibit improved efficacy and reduced side effects.

Recent studies have also explored the synthetic pathways for producing derivatives of this compound. The synthesis involves multi-step reactions that require careful optimization to ensure high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core efficiently. These synthetic strategies not only facilitate the production of this compound but also provide insights into methodologies that can be applied to other structurally similar molecules.

The biological activity of 2-(3,4-dimethoxyphenyl)-N'-[1-(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)ethyl]acetohydrazide has been preliminarily evaluated through in vitro assays. Initial results suggest that it exhibits inhibitory effects on certain enzymes associated with inflammation and cell proliferation. These findings align with the growing body of evidence supporting the use of indanone derivatives in therapeutic applications. However, further studies are needed to fully elucidate its mechanism of action and assess its potential as a lead compound.

In conclusion, 2-(3,4-dimethoxyphenyl)-N'-[1-(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)ethyl]acetohydrazide (CAS no 1020251-96-0) represents a structurally intriguing molecule with significant potential in chemical biology and drug development. Its unique combination of functional groups and biological activities makes it a valuable candidate for further exploration. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in addressing complex diseases.